Cas no 2228241-84-5 (4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol)
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol
- EN300-1806480
- 2228241-84-5
-
- Inchi: 1S/C10H16N2OS/c11-7-10(9-12-5-6-14-9)3-1-8(13)2-4-10/h5-6,8,13H,1-4,7,11H2
- InChI Key: USLBDZAFQCLGJO-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1(CN)CCC(CC1)O
Computed Properties
- Exact Mass: 212.09833431g/mol
- Monoisotopic Mass: 212.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 87.4Ų
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806480-0.05g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1806480-0.1g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1806480-0.25g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1806480-0.5g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1806480-1.0g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1806480-2.5g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1806480-5.0g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1806480-10.0g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1806480-1g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1806480-5g |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol |
2228241-84-5 | 5g |
$4309.0 | 2023-09-19 |
4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol
Professional Introduction to Compound with CAS No. 2228241-84-5 and Product Name: 4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol
The compound identified by the CAS number 2228241-84-5 and the product name 4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule combines a cyclohexane ring with functional groups that enhance its pharmacological properties, making it a promising candidate for further research and development.
At the core of this compound's structure lies a cyclohexan-1-ol moiety, which provides a stable aromatic backbone. This backbone is further modified by the introduction of an aminomethyl group at the 4-position, which serves as a key pharmacophore. The presence of this group enhances the compound's ability to interact with biological targets, thereby increasing its potential for therapeutic efficacy. Additionally, the 1,3-thiazol-2-yl substituent adds another layer of complexity to the molecule, contributing to its unique chemical and biological properties.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The thiazole ring, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In the case of 4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol, the combination of the thiazole ring with the cyclohexanone scaffold creates a molecule that exhibits promising activity against various disease states. This has been particularly evident in preclinical studies where the compound has demonstrated significant potential in inhibiting key enzymes involved in pathogenic processes.
The aminomethyl group in this compound plays a crucial role in its mechanism of action. This functional group is known to facilitate interactions with biological targets such as proteins and enzymes. By serving as a linker between different pharmacophoric regions, it enhances the compound's ability to bind effectively to its intended targets. This feature is particularly important in drug design, as it allows for fine-tuning of binding affinity and selectivity.
Current research in pharmaceutical chemistry is increasingly focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound 4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol has shown promise in this regard, particularly in its ability to interact with enzymes that are involved in inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions. By targeting these pathways, the compound may offer therapeutic benefits across multiple disease areas.
One of the most exciting aspects of this compound is its potential for further structural optimization. By modifying various functional groups within its molecular framework, researchers can explore new analogs that may exhibit enhanced potency and reduced toxicity. The cyclohexanone backbone provides a stable platform for such modifications, allowing for systematic exploration of different chemical entities.
In conclusion, the compound identified by CAS number 2228241-84-5 and named 4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.
2228241-84-5 (4-(aminomethyl)-4-(1,3-thiazol-2-yl)cyclohexan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)